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Compound of Interest

Cholesteryl 9-
Compound Name:
anthracenecarboxylate

cat. No.: B1311831

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. Cholesteryl 9-anthracenecarboxylate, while not classified as a hazardous
substance under the Globally Harmonized System (GHS), requires adherence to established
laboratory waste management protocols.[1] This guide provides essential, step-by-step
procedures for the safe and efficient disposal of this compound.

Pre-Disposal Safety and Handling

Before beginning the disposal process, it is crucial to consult your institution's specific waste
management policies and local regulations, as these guidelines take precedence.[1] Always
handle chemical waste in a designated and well-ventilated area.

Personal Protective Equipment (PPE):
e Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent skin contact.

o Eye Protection: Safety glasses or goggles are mandatory to protect from any potential
splashes or airborne particles.

o Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Quantitative Data Summary
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The following table summarizes key quantitative data for Cholesteryl 9-
anthracenecarboxylate.

Property Value
Molecular Formula C42H5402
Molecular Weight 590.88 g/mol
Melting Point 196-197 °C (lit.)
Appearance White solid

- Soluble in organic solvents such as DMF.[2]
Solubility )
Insoluble in water.

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of non-hazardous solid chemical
waste like Cholesteryl 9-anthracenecarboxylate.

o Container Preparation:
o If possible, use the original container for disposal.[1]

o If the original container is not available, select a clean, dry, and chemically compatible
container with a secure lid.

o Ensure the container is free from any residual hazardous chemicals.
o Packaging the Waste:

o Carefully transfer the solid Cholesteryl 9-anthracenecarboxylate waste into the
prepared container.

o Avoid creating dust. If the material is a fine powder, handle it gently to minimize airborne
particles.

o Do not mix with any other chemical waste.[1]
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o Securely close the container lid.

e Labeling the Container:
o Clearly label the outer container as "Non-hazardous Waste."
o Include the full chemical name: "Cholesteryl 9-anthracenecarboxylate."
o Itis good practice to also add the date of disposal.

» Final Disposal:

o Transport the sealed and labeled container to your facility's designated area for non-
hazardous solid waste.

o This may be a specific dumpster or collection point for laboratory waste.[1][3]

o Do not dispose of this chemical in a standard office or public trash receptacle. Laboratory
personnel should be responsible for moving the waste to the designated disposal location.

[11[3]
e Disposal of Empty Containers:

o An empty container that previously held Cholesteryl 9-anthracenecarboxylate should be
handled as if it contains residual amounts of the chemical.[1]

o If the container is to be disposed of, it should be fully emptied and the label defaced or
removed before placing it in the appropriate laboratory waste stream for non-hazardous
materials.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Cholesteryl 9-
anthracenecarboxylate.
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Caption: Disposal workflow for Cholesteryl 9-anthracenecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://www.chemicalbook.com/msds/cholesteryl-9-anthracenecarboxylate.htm
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

